4,6-Dichloropyridine-2-carbonitrile
Overview
Description
4,6-Dichloropyridine-2-carbonitrile is a chemical compound with the molecular formula C6H2Cl2N2. Its molecular weight is approximately 172.99900 . It is commonly used in the field of chemistry for various applications .
Synthesis Analysis
The synthesis of 4,6-Dichloropyridine-2-carbonitrile involves the use of organolithium reagents . The process is considered robust, safe, and scalable . All intermediates in the process are storable under normal conditions .Molecular Structure Analysis
The molecular structure of 4,6-Dichloropyridine-2-carbonitrile consists of a pyridine ring with two chlorine atoms and a carbonitrile group attached . The exact mass of the molecule is 171.96000 .Chemical Reactions Analysis
The chemical reactions involving 4,6-Dichloropyridine-2-carbonitrile are typically nucleophilic aromatic substitution reactions . These reactions are highly regioselective, favoring the formation of C-4 substituted products .Scientific Research Applications
Synthesis of 4,5,6-trichloropyrimidine-2-carbonitrile
4,6-Dichloropyridine-2-carbonitrile is used in the synthesis of 4,5,6-trichloropyrimidine-2-carbonitrile. The process involves nucleophilic displacement of the 4,6-chlorides by benzyloxide, followed by oxidation of the sulfide group to sulfone, its displacement by cyanide and chlorination at the pyrimidine C5 position with NCS .
Intermediate in Chemical Reactions
4,6-Dichloropyridine-2-carbonitrile is used as an intermediate in many chemical reactions. It plays a crucial role in the development of pharmaceuticals, agrochemicals, and metal complexes .
Phosphonium Salt Installation
A process known as “phosphonium salt installation” has been introduced to install heterocyclic phosphines at the 4-position of pyridine as phosphonium salts and then replace them with halide nucleophiles .
Synthesis of 2,6-dichloropyridine
4,6-Dichloropyridine-2-carbonitrile is used in the synthesis of 2,6-dichloropyridine. The process involves combining pyridine with chlorine in a single process .
Production of Fungicides and Insecticides
In the agricultural business, 4,6-Dichloropyridine-2-carbonitrile is used to produce fungicides and insecticides .
Production of Antihistamines and Antiarrythmics
4,6-Dichloropyridine-2-carbonitrile is used to produce antihistamines and antiarrythmics for medicinal use .
Synthesis of 4-amino-2,6-dichloropyridine
4,6-Dichloropyridine-2-carbonitrile is used in the efficient synthesis of 4-amino-2,6-dichloropyridine .
Synthesis of New Pyrimidine Derivatives
4,6-Dichloropyridine-2-carbonitrile is used in the regioselective synthesis of new pyrimidine derivatives .
Safety and Hazards
properties
IUPAC Name |
4,6-dichloropyridine-2-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2Cl2N2/c7-4-1-5(3-9)10-6(8)2-4/h1-2H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYSMNJAHSIHMEK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(N=C1C#N)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2Cl2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.00 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-Dichloropyridine-2-carbonitrile | |
CAS RN |
40314-71-4 |
Source
|
| Record name | 4,6-DICHLOROPYRIDINE-2-CARBONITRILE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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